Cas no 1820718-72-6 (1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride)

• Product Name: 1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride
• CAS No: 1820718-72-6
• MF: C₈H₁₅ClN₄O
• MW: 218.683900117874
• MDL: MFCD29034127
• CID: 4620868
• PubChem ID: 119057043
• Update Time: 2025-05-19

1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride

• MDL： MFCD29034127
• Inchi： 1S/C8H14N4O.ClH/c1-6-10-8(13-11-6)7-5-9-3-4-12(7)2;/h7,9H,3-5H2,1-2H3;1H
• InChI Key： LIMLEAKMZVBSQX-UHFFFAOYSA-N
• SMILES： CN1CCNCC1C1ON=C(C)N=1.Cl

Additional information on 1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride

Introduction to 1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride (CAS No. 1820718-72-6)

1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride is a specialized chemical compound that has garnered significant attention in the field of pharmaceutical research and development. This compound, identified by its CAS number 1820718-72-6, belongs to a class of molecules that exhibit promising biological activity, making it a subject of intense study in medicinal chemistry. The structural features of this compound, particularly its piperazine core and oxadiazole moiety, contribute to its unique pharmacological properties, which have been explored in various therapeutic contexts.

The piperazine dihydrochloride salt form of this compound enhances its solubility and stability, making it more suitable for experimental applications in vitro and in vivo. This attribute is particularly crucial in drug discovery processes, where the physicochemical properties of a compound can significantly influence its efficacy and bioavailability. The 3-methyl-1,2,4-oxadiazol-5-yl substituent is a key structural component that imparts specific interactions with biological targets, potentially modulating pathways relevant to neurological and cardiovascular diseases.

Recent advancements in computational chemistry and molecular modeling have enabled researchers to predict the binding affinity and mechanism of action of 1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride with high precision. Studies have suggested that this compound may interact with enzymes and receptors involved in the regulation of neurotransmitter release and cardiovascular function. The methyl groups present in the structure are believed to play a critical role in determining the compound's pharmacokinetic profile, including its metabolic stability and distribution within biological systems.

In the realm of drug discovery, the synthesis and optimization of heterocyclic compounds like 1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride are of paramount importance. The oxadiazole ring is a well-documented scaffold in medicinal chemistry due to its ability to engage in multiple hydrogen bonding interactions with biological targets. This feature makes it an attractive component for designing molecules with enhanced binding affinity and selectivity. The dihydrochloride salt form further improves the compound's pharmacological properties by ensuring better dissolution rates and improved pharmacokinetic behavior.

Current research initiatives are focusing on leveraging the structural versatility of 1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride to develop novel therapeutic agents. Preliminary studies have demonstrated its potential efficacy in models of depression and anxiety disorders, where modulation of neurotransmitter systems is central to treatment strategies. Additionally, the compound's interaction with cardiovascular receptors has opened new avenues for exploring its role in managing conditions such as hypertension and arrhythmias.

The synthesis of this compound involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including transition metal-catalyzed coupling reactions and palladium-mediated transformations, have been employed to construct the complex framework of 1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-yl)piperazine dihydrochloride efficiently. These synthetic approaches not only enhance the scalability of production but also allow for structural modifications that can fine-tune its biological activity.

From a regulatory perspective, the development of pharmaceutical compounds like 1-methyl-2-(3-methyl-1,2,4-oxadiazol-5-y)piperazine dihydrochloride must adhere to stringent guidelines to ensure safety and efficacy. Preclinical studies are essential for evaluating its pharmacological effects across various disease models before human trials can commence. These studies provide critical insights into dosing regimens, potential side effects, and interactions with other therapeutic agents.

The integration of high-throughput screening technologies has accelerated the process of identifying lead compounds from large libraries of chemical entities. In this context, 1-methyl-2-(3-methyl-l,l,-4,-oxadiazol-l,-5--y)piperazine dihydrochloride has emerged as a promising candidate due to its unique structural features and demonstrated biological activity. Further research is needed to fully elucidate its mechanism of action and explore its therapeutic potential across different medical indications.

In conclusion, l--methyl-l--(3--methyl-l,l,-4,-oxadiazol-l,-5--y)piperazine dihydrochloride (CAS No.- 18l207l8-l72--6) represents an exciting advancement in pharmaceutical chemistry with significant implications for treating neurological and cardiovascular disorders. Its innovative design combines established pharmacophores with novel modifications that enhance its interaction with biological targets. As research progresses, l--methyl-l--(3--methyl-l,l,-4,-oxadiazol-l,-5--y)piperazine dihydrochloride is poised to contribute substantially to the development of next-generation therapeutics.